Cas no 251457-88-2 (2-(1H-Pyrrol-1-yl)-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-(1H-Pyrrol-1-yl)-1,3-benzothiazole-6-carboxylic acid
• CAS No: 251457-88-2
• MF: C₁₂H₈N₂O₂S
• MW: 244.269121170044
• MDL: MFCD01764668
• CID: 3056003
• PubChem ID: 2728386
• Update Time: 2025-09-26

2-(1H-Pyrrol-1-yl)-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrol-1-yl)-1,3-benzothiazole-6-carboxylic acid
• 6-Benzothiazolecarboxylic acid, 2-(1H-pyrrol-1-yl)-
• SCHEMBL261142
• ALBB-015908
• 2-(1H-Pyrrol-1-yl)benzo[d]thiazole-6-carboxylic acid
• AKOS001476272
• MFCD01764668
• BBL010439
• EN300-186519
• 251457-88-2
• 2-pyrrol-1-yl-1,3-benzothiazole-6-carboxylic acid
• STK801604
• VS-02500
• H31336
• DB-133128
• 2-(1H-Pyrrol-1-yl)benzo[d]thiazole-6-carboxylicacid
• 2-(1H-pyrrol-1-yl)-6-benzothiazolecarboxylic acid

• MDL： MFCD01764668
• Inchi： 1S/C12H8N2O2S/c15-11(16)8-3-4-9-10(7-8)17-12(13-9)14-5-1-2-6-14/h1-7H,(H,15,16)
• InChI Key： DPZMSPMBTFFIAN-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C(=O)O)=CC1=2)N1C=CC=C1

Computed Properties

• Exact Mass: 244.03064868Da
• Monoisotopic Mass: 244.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.4Ų

2-(1H-Pyrrol-1-yl)-1,3-benzothiazole-6-carboxylic acid Security Information

• HazardClass：IRRITANT